4-((1H-pyrazol-1-yl)methyl)-N-(4-methoxyphenethyl)piperidine-1-carboxamide

Specification

• CAS No.: 1421508-09-9
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.443
• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-4-(pyrazol-1-ylmethyl)piperidine-1-carboxamide
• Standard InChI: InChI=1S/C19H26N4O2/c1-25-18-5-3-16(4-6-18)7-11-20-19(24)22-13-8-17(9-14-22)15-23-12-2-10-21-23/h2-6,10,12,17H,7-9,11,13-15H2,1H3,(H,20,24)
• Standard InChI Key: JSWPYLMPQALEGX-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CCNC(=O)N2CCC(CC2)CN3C=CC=N3

Introduction

The compound 4-((1H-pyrazol-1-yl)methyl)-N-(4-methoxyphenethyl)piperidine-1-carboxamide is a heterocyclic organic molecule. It features a pyrazole ring, a piperidine backbone, and a carboxamide functional group. This structure is of interest in medicinal chemistry due to its potential pharmacological activities and synthetic versatility.

Structural Features

2.1 Molecular Formula and Weight

• Molecular Formula: C17H24N4O2

• Molecular Weight: Approximately 316.40 g/mol (calculated).

2.2 Structural Components

• Pyrazole Ring: A five-membered aromatic ring containing two adjacent nitrogen atoms.

• Piperidine Backbone: A six-membered saturated heterocyclic ring containing one nitrogen atom.

• Carboxamide Group: A functional group (-CONH-) that connects the piperidine ring to the side chain.

• Methoxyphenethyl Side Chain: A phenyl ring substituted with a methoxy group (-OCH3) and an ethyl spacer.

Synthesis Pathways

The synthesis of this compound likely involves:

• Formation of the Pyrazole Moiety:

  • Reacting hydrazines with β-keto esters or diketones to form pyrazoles.

  • Alkylation of the pyrazole with a methyl group.

• Functionalization of Piperidine:

  • Starting from piperidine derivatives, functional groups such as carboxamides are introduced via reactions with isocyanates or acid chlorides.

• Coupling with Methoxyphenethyl Group:

  • The phenethyl side chain can be introduced through nucleophilic substitution or reductive amination.

Potential Applications

This compound's structure suggests potential applications in:

• Pharmaceutical Development:

  • The pyrazole and piperidine rings are common pharmacophores in drug design, often associated with anti-inflammatory, analgesic, or neuroprotective properties.

  • Carboxamide groups enhance hydrogen bonding interactions, potentially improving receptor binding specificity.

• Chemical Biology:

  • As a building block for designing ligands targeting specific enzymes or receptors.

• Material Science:

  • The heterocyclic structure may exhibit unique electronic or optical properties useful in material applications.

Analytical Data

Property	Details
Molecular Formula	C17H24N4O2
Molecular Weight	~316.40 g/mol
Key Functional Groups	Pyrazole, Piperidine, Carboxamide
Solubility	Likely soluble in polar organic solvents
Stability	Stable under standard laboratory conditions